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Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

Introduction to Tin(lV) Fluoride (SnFa4)

Tin(IV) fluoride (SnFa4), also known as stannic fluoride, is a significant inorganic compound with diverse
applications in materials science, catalysis, and energy research. This white, crystalline solid exhibits high
solubility in water and possesses a density of 4.78 g/cm? [1] [2]. Its molecular weight is 194.68-194.70
g/mol, and it undergoes sublimation at approximately 705°C [2] [3]. Unlike other tin(IV) halides that form
molecular crystals, SnFa features an extended structure with octahedrally coordinated tin atoms, resulting
in its characteristically high melting point and unique reactivity [2]. These properties make it a valuable
precursor for developing advanced functional materials, including luminescent compounds, perovskite solar

cells, and specialized catalysts.

Physical and Chemical Properties

Table 1: Fundamental Properties of SnF4 Powder

Property Specification Reference

CAS Number 7783-62-2 [1] [3]
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Property

Molecular Formula

Molar Mass

Appearance

Density

Melting/Sublimation Point

Solubility

Crystal Structure

Specification

SnFa

194.68 - 194.70 g/mol

White crystalline solid

4.78 g/cm3

Sublimes > 700 °C (approx. 705 °C)

Highly soluble in cold water (hydrolyzes in hot water)

Tetragonal (octahedrally coordinated tin)

Table 2: Commercial Grade Specifications of SnF4 Powder

Reference

[1][2]

[1][2] [3]

[1][2]

[1][2]

[2] [3]

[2] [3]

[2]

Grade Purity (Minimum %)* Key Applications & Notes
Industrial Grade 93.0% General chemical processes
Steel Grade 96.0% Metallurgical applications
Ceramic Grade 98.0% Ceramic and glass formulations

Fluorescence Grade 99.0%

Optical Grade 99.8%

High Purity 99.99%

Note: Impurity limits (e.g., Na, K, Fe, Heavy Metals) decrease with increasing grade purity [3].

Production of phosphors and luminescent materials

Optical glass production

Synthesis Protocols

Research, electronics, high-performance materials
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Direct Synthesis from Tin(IV) Chloride

This is the most established laboratory-scale method for synthesizing SnFa, involving the reaction of tin(IV)

chloride with anhydrous hydrogen fluoride [2] [4].

Protocol 1: Synthesis of SnF4 from SnCls and Anhydrous HF

¢ Objective: To prepare pure SnFa using a halide exchange reaction.
e Principle: SnCls + 4 HF - SnFa + 4 HCL[2][4]
e Materials:

o Tin(IV) chloride (SnCls), anhydrous

o Anhydrous hydrogen fluoride (HF) gas

o Dry nitrogen or argon atmosphere

o Schlenk line equipment

o Teflon or Monel reaction vessel

o Cold trap and HCI scrubber

e Hazard Considerations: EXTREME CAUTION. Anhydrous HF is highly toxic, corrosive, and requires
specialized equipment and training. SnCla is moisture-sensitive, corrosive, and fumes in air. All
procedures must be conducted in a certified fume hood with proper personal protective equipment
(PPE) and emergency protocols [4].

e Experimental Procedure:

o Setup: Assemble the glassware and Teflon reaction vessel under an inert atmosphere (e.g.,
nitrogen or argon) using standard Schlenk techniques. Ensure all connections are secure.

o Loading: Transfer a known amount of anhydrous SnCla into the reaction vessel.

o Reaction: Slowly bubble anhydrous HF gas through the SnClas with continuous stirring. The
reaction is typically conducted at room temperature or with mild cooling to control the
exothermic reaction.

o By-product Removal: The gaseous HCI by-product is vented through an appropriate trap or
scrubber system to neutralize it.

o Isolation: Upon reaction completion, purge the system with inert gas to remove residual HCI
and HF. The resulting solid SnFa is collected under an inert atmosphere.

o Purification: The crude SnF4 can be further purified by sublimation at high temperature
(>700°C) under vacuum to obtain a pure white powder [2].

¢ Characterization: The final product can be characterized by X-ray diffraction (XRD) to confirm its
crystal structure, and elemental analysis to verify purity.

The following workflow summarizes this synthesis protocol:
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Synthesis of a Key SnF4 Synthon: [SnFs(MeCN)z]

The limited reactivity of pure SnFa with many neutral ligands led to the development of a highly useful
synthon, [SnF4(MeCN)z] (tin(IV) fluoride bis(acetonitrile) complex) [5].

Protocol 2: Synthesis of [SnF4(MeCN)z] from SnF2

¢ Objective: To prepare a versatile SnFa synthon suitable for further coordination chemistry.

e Principle: Reaction of tin(ll) fluoride (SnFz) with iodine in acetonitrile (MeCN) solvent. The specific
reaction pathway is complex, but it provides a clean route to the acetonitrile solvate without forming
stable Snls by-products, which can be washed away [5].

e Materials:

Tin(Il) fluoride (SnF2)

lodine (I2)

Anhydrous acetonitrile (MeCN)

Carbon disulfide (CS2)

Schlenk line equipment

Glove box under dry dinitrogen

e Experimental Procedure:

o Setup: Perform all operations using standard Schlenk and glove box techniques under a dry
dinitrogen atmosphere to exclude moisture [5].

o Reaction: Combine SnFz and Iz in anhydrous MeCN. The mixture is stirred for several hours,
during which the reaction proceeds.

o By-product Removal: The co-product, Snls, does not form a stable adduct in MeCN and is
removed by washing the solid product with CS2 [5].

o Isolation: The remaining solid is collected and dried under vacuum to yield [SnFs(MeCN)2].

[e]

o

o

[¢]

[¢]

[e]

e Applications: This complex is a valuable starting material for generating other SnFs adducts. The
weakly coordinated MeCN molecules can be easily displaced by a wide range of neutral donor
ligands (L), such as phosphine oxides (R3P=0), dimethyl sulfoxide (DMSO), or pyridine (py), to form
complexes like [SnFa(L)z] [5].

Applications in Materials Synthesis

SnFa serves as a critical precursor in several advanced research and industrial domains.
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¢ Luminescent Materials and Phosphors: SnFs is used as an activator for phosphors in the
production of luminescent materials. High-purity grades (Fluorescence Grade, 299.0%) are essential
for this application to control the luminescence centers and achieve high quantum efficiency [3].

¢ Optical Glass Manufacturing: As an additive in optical glass, SnF4 modifies the refractive index
and improves transparency. The Optical Grade (=99.8%) is typically required to avoid discoloration or
light scattering from impurities [3].

e Coordination Chemistry and Catalysis: SnFa is a strong Lewis acid and forms complexes with
various donors. The synthon [SnF4(MeCN)z] reacts with ligands like PMes to form complexes like
trans-[SnFa(PMes)2]. Treatment with triflating agents (e.g., TMSOTTf) can abstract fluoride, generating
cationic species such as [SnF3(PMes)2(OTf)], which are explored for catalysis and as model
compounds [5].

¢ Perovskite Solar Cells (PSCs) - Purity Control: While SnF: is a direct additive in tin-based
perovskite solar cells to suppress Sn2* oxidation, controlling Sn** impurities is critical. Research
demonstrates that Sn(0) nanoparticles can scavenge Sn(lV) impurities from perovskite precursor
solutions. These nanoparticles can be generated in situ by the reaction of SnFz (already present in
the precursor) with a reducing agent [6]. This process enhances the purity and photoluminescence
properties of the resulting tin perovskite films, which is a key factor in improving solar cell efficiency

[6] [71.

Handling and Storage

e Storage: SnFa powder is hygroscopic and must be stored in a sealed container in a dry and cool
environment. Prolonged exposure to air will lead to hydrolysis and contamination [3].

¢ Handling: All manipulations should be performed in a controlled atmosphere, such as inside a
glove box or using Schlenk techniques, to prevent moisture uptake [5].

e Hazard Considerations: SnFa is classified as dangerous and carries GHS hazard codes H302
(harmful if swallowed), H312 (harmful in contact with skin), H314 (causes severe skin burns and eye
damage), and H332 (harmful if inhaled) [2]. Appropriate engineering controls and PPE are mandatory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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